Cas no 29710-58-5 (1,3-Dimethyl 5-(chlorosulfonyl)benzene-1,3-dicarboxylate)

• Product Name: 1,3-Dimethyl 5-(chlorosulfonyl)benzene-1,3-dicarboxylate
• CAS No: 29710-58-5
• MF: C₁₀H₉ClO₆S
• MW: 292.692861318588
• CID: 1442603
• PubChem ID: 3789197
• Update Time: 2025-04-20

1,3-Dimethyl 5-(chlorosulfonyl)benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(chlorosulfonyl)-, dimethyl ester
• dimethyl 5-(chlorosulfonyl)isophthalate
• dimethyl 5-chlorosulfonylbenzene-1,3-dicarboxylate
• DB-307842
• 3,5-Dimethoxycarbonylbenzenesulfonyl chloride
• 29710-58-5
• GS3037
• DTXSID501157752
• AKOS001074083
• EN300-06759
• SCHEMBL2324813
• 5-Chlorosulfonyl-isophthalic acid dimethyl ester
• 5-chlorosulfonylisophthalic acid dimethyl ester
• AB20839
• dimethyl 5-(chlorosulfonyl)benzene-1,3-dicarboxylate
• 1,3-DIMETHYL5-(CHLOROSULFONYL)BENZENE-1,3-DICARBOXYLATE
• 1,3-DIMETHYL 5-(CHLOROSULFONYL)BENZENE-1,3-DICARBOXYLATE
• 1,3-Benzenedicarboxylic acid, 5-(chlorosulfonyl)-, 1,3-dimethyl ester
• 1,3-Dimethyl 5-(chlorosulfonyl)benzene-1,3-dicarboxylate

• Inchi： 1S/C10H9ClO6S/c1-16-9(12)6-3-7(10(13)17-2)5-8(4-6)18(11,14)15/h3-5H,1-2H3
• InChI Key： OLELLCDSABPKEP-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)OC)C=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 291.98087
• Monoisotopic Mass: 291.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 423.0±35.0 °C at 760 mmHg
• Flash Point: 209.6±25.9 °C
• PSA: 86.74
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,3-Dimethyl 5-(chlorosulfonyl)benzene-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)